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Cat. No.: B084914

Introduction

Reactive dyes are a class of colored organic compounds that form a covalent bond with the
substrate being dyed. C.I. Reactive Orange 4, a dichlorotriazine dye also known as Procion
Yellow MX-3R, is widely utilized for dyeing cellulosic fibers such as cotton due to its ability to
form a strong, permanent bond, resulting in excellent wash fastness.[1][2] The dyeing process
involves three main stages: exhaustion of the dye onto the fiber in the presence of an
electrolyte, fixation of the dye to the fiber under alkaline conditions, and a subsequent wash-off
to remove any unfixed or hydrolyzed dye.[3][4] This document provides a detailed protocol for
the dyeing of cotton fabric with Reactive Orange 4, intended for use by researchers and
scientists in a laboratory setting.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for dyeing cotton with C.I.
Reactive Orange 4 to achieve a medium shade with good color fastness.
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Parameter Value Unit Notes
) For a medium shade.
Dye Concentration 1-2 % owf 3]
Ratio of the weight of
the dyeing liquor to
Liquor Ratio 1:20 - y- 9
the weight of the
fabric.[5]
Acts as an exhausting
Salt (NaCl) 60 g/L
agent.[3]
Alkali (Soda Ash, Acts as a fixing agent.
15 g/L
Naz2COs3) [3]
Exhaustion Optimal temperature
80-85 °C
Temperature for dye uptake.[3]
Temperature for the
o chemical reaction
Fixation Temperature 80-85 °C
between dye and
fiber.[3]
Time for the dye to
Exhaustion Time 30-45 minutes migrate from the
dyebath to the fiber.
Time required for the
Fixation Time 30-60 minutes covalent bond
formation.[3]
pH of Dyebath Maintained by the
o 105-11 - -
(Fixation) addition of soda ash.
Wash Fastness (Color On a scale of 1-5, with
4-5 Grade )
Change) 5 being excellent.[6]
Rubbing Fastness
Grade On a scale of 1-5.[6]
(Dry)
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Rubbing Fastness

Grade On a scale of 1-5.[6]
(Wet)

Experimental Protocol

This protocol details the step-by-step procedure for dyeing a 10-gram sample of pre-scoured
and bleached cotton fabric.

3.1. Materials and Reagents:

Pre-scoured and bleached 100% cotton fabric

C.l. Reactive Orange 4 dye powder

e Sodium Chloride (NaCl)

e Sodium Carbonate (Soda Ash, Na2CO3)

» Non-ionic soaping agent

« Distilled water

o Laboratory dyeing machine or water bath with stirrer
o Beakers, graduated cylinders, and a balance

e pH meter or pH indicator strips

3.2. Dyeing Procedure:

o Preparation of the Dyebath:

o Set the liquor ratio to 1:20. For a 10g fabric sample, the total volume of the dyebath will be
200 mL.

o In a beaker, dissolve the required amount of Reactive Orange 4 dye powder (e.g., 0.2g for
a 2% shade) in a small amount of cold water to make a paste, then add hot water (around
80°C) to fully dissolve the dye.[3]
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o In a separate beaker, dissolve the required amount of sodium chloride (129 for a 60 g/L
concentration in 200 mL) in distilled water.

o In another beaker, dissolve the required amount of soda ash (3g for a 15 g/L concentration
in 200 mL) in distilled water.

e Exhaustion Phase:
o Set the dyebath in the dyeing machine or water bath to 50°C.

o Add the dissolved dye solution and the dissolved sodium chloride to the dyebath. Ensure
the pH is just below 7.

o Introduce the wetted cotton fabric into the dyebath.
o Run the machine or stir the bath for 10 minutes.
o Gradually raise the temperature to 80-85°C over a period of 30 minutes.[3]

o Continue the dyeing process at this temperature for another 20 minutes to allow for dye
exhaustion.

o Fixation Phase:

o After the exhaustion phase, add the dissolved soda ash solution to the dyebath over a
period of 10 minutes. This will raise the pH to approximately 10.5-11, initiating the fixation
process.

o Continue the dyeing at 80-85°C for a further 30 to 60 minutes, depending on the desired
shade depth.[3]

3.3. Wash-off Procedure:

» After dyeing, drain the dyebath and rinse the fabric thoroughly with cold running water until
the water runs clear.

e Prepare a soaping bath containing a non-ionic soaping agent (e.g., 2 g/L) at a liquor ratio of
1:20.
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o Treat the dyed fabric in the soaping bath at a boil (95-100°C) for 10-15 minutes to remove
any unfixed or hydrolyzed dye.

» Rinse the fabric again with hot water, followed by a final cold water rinse.

e Squeeze the excess water from the fabric and allow it to air dry.

Experimental Workflow Diagram
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Caption: Workflow for dyeing cotton with Reactive Orange 4.
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Signaling Pathway Diagram

The chemical reaction between Reactive Orange 4 (a dichlorotriazine dye) and the hydroxyl
groups of cellulose in cotton under alkaline conditions can be represented as a signaling
pathway.
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Caption: Covalent bond formation between Reactive Orange 4 and cotton.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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